Cas no 1807542-94-4 (Tert-Butyl (6-methylpiperidin-3-yl)carbamate hydrochloride)

• Product Name: Tert-Butyl (6-methylpiperidin-3-yl)carbamate hydrochloride
• CAS No: 1807542-94-4
• MF: C₁₁H₂₃ClN₂O₂
• MW: 250.765522241592
• CID: 3163043
• PubChem ID: 91667891
• Update Time: 2025-10-30

Tert-Butyl (6-methylpiperidin-3-yl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl(6-methylpiperidin-3-yl)carbamate
• tert-Butyl (6-methylpiperidin-3-yl)carbamate hydrochloride
• AK165040
• TERT-BUTYL (6-METHYLPIPERIDIN-3-YL)CARBAMATE HCL
• AKOS025146748
• tert-Butyl(6-methylpiperidin-3-yl)carbamatehydrochloride
• Carbamic acid, N-(6-methyl-3-piperidinyl)-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• tert-butyl N-(6-methylpiperidin-3-yl)carbamate;hydrochloride
• SB43133
• CS-0187658
• tert-butyl N-(6-methylpiperidin-3-yl)carbamate hydrochloride
• 1807542-94-4
• AS-74253
• C73481
• Tert-Butyl (6-methylpiperidin-3-yl)carbamate hydrochloride

• Inchi： 1S/C11H22N2O2.ClH/c1-8-5-6-9(7-12-8)13-10(14)15-11(2,3)4;/h8-9,12H,5-7H2,1-4H3,(H,13,14);1H
• InChI Key： IPMUMPACLMBJGD-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(NC1CNC(C)CC1)=O

Computed Properties

• Exact Mass: 250.1448057g/mol
• Monoisotopic Mass: 250.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Tert-Butyl (6-methylpiperidin-3-yl)carbamate hydrochloride

Introduction to Tert-Butyl (6-methylpiperidin-3-yl)carbamate hydrochloride (CAS No. 1807542-94-4)

Tert-Butyl (6-methylpiperidin-3-yl)carbamate hydrochloride, with the chemical formula corresponding to its CAS number 1807542-94-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and features a unique structural motif that has garnered considerable attention from researchers due to its potential applications in drug development and medicinal chemistry.

The molecular structure of Tert-Butyl (6-methylpiperidin-3-yl)carbamate hydrochloride consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 6-methylpiperidine ring. This specific arrangement of functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active agents. The presence of the carbamate group not only contributes to the compound's reactivity but also enhances its solubility in polar solvents, making it suitable for various biochemical assays and drug formulation processes.

In recent years, there has been a growing interest in exploring the pharmacological properties of piperidine derivatives, particularly those that incorporate carbamate functionalities. The 6-methylpiperidine moiety, in particular, has been identified as a key structural element in several drugs that exhibit central nervous system (CNS) activity. This includes compounds that target neurotransmitter receptors and enzymes involved in modulating pain perception, anxiety, and cognitive function.

One of the most compelling aspects of Tert-Butyl (6-methylpiperidin-3-yl)carbamate hydrochloride is its potential as a building block for the development of novel therapeutic agents. Researchers have utilized this compound in the synthesis of molecules that exhibit inhibitory effects on various enzymes and receptors. For instance, studies have shown that derivatives of this compound can interact with enzymes such as acetylcholinesterase, which is relevant in the treatment of neurodegenerative diseases like Alzheimer's disease.

The hydrochloride salt form of this compound enhances its stability and bioavailability, making it an attractive candidate for further development. The tert-butyl group provides steric hindrance, which can be beneficial in designing molecules with improved selectivity and reduced side effects. This characteristic is particularly important in drug design, where minimizing off-target interactions is crucial for achieving therapeutic efficacy while maintaining safety.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and interactions of Tert-Butyl (6-methylpiperidin-3-yl)carbamate hydrochloride with biological targets. These studies have provided valuable insights into how modifications to the molecular structure can enhance its pharmacological properties. For example, computational simulations have suggested that introducing additional functional groups at specific positions within the piperidine ring can improve binding affinity to certain receptors.

In addition to its applications in CNS-related disorders, Tert-Butyl (6-methylpiperidin-3-yl)carbamate hydrochloride has shown promise in other therapeutic areas. Its structural features make it a suitable candidate for developing anti-inflammatory agents, as well as compounds that target metabolic disorders. The carbamate group is known to participate in hydrogen bonding interactions, which are essential for stabilizing enzyme-substrate complexes and enhancing drug-receptor binding.

The synthesis of this compound typically involves multi-step organic reactions, including condensation reactions between tert-butyl carbamate and 6-methylpiperidine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities for research and industrial applications. These improvements have also led to better purification techniques, ensuring high purity levels necessary for pharmaceutical use.

The safety profile of Tert-Butyl (6-methylpiperidin-3-yl)carbamate hydrochloride has been thoroughly evaluated through preclinical studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic doses and does not induce significant side effects. However, as with any pharmacological agent, further clinical trials are necessary to fully assess its safety and efficacy in human populations.

In conclusion, Tert-butyl (6-methyl-piperidin-3-yl)carbamate hydrochloride (CAS No. 1807542-94-4) is a promising compound with diverse applications in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new potential uses for this compound, reinforcing its importance in the field of medicinal chemistry.